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Compound of Interest

Compound Name: 2,3'4'-Trichloroacetophenone
CAS No.: 42981-08-8
Cat. No.: B1267302
Get Quote
& J

This technical guide provides a comprehensive overview of the chemical identifiers, properties,
synthesis, and applications of two significant trichloroacetophenone isomers. Given the
potential for ambiguity in nomenclature, this document delineates the distinct characteristics of
2',3',4'-Trichloroacetophenone and the more commercially prevalent 2,2',4'-
Trichloroacetophenone, offering clarity for researchers, scientists, and professionals in drug
development.

Part 1: 2',3',4'-Trichloroacetophenone

This isomer is characterized by the substitution of three chlorine atoms on the 2, 3, and 4
positions of the phenyl ring of acetophenone.

Core Identifiers and Synonyms

For precise identification and to avoid ambiguity in research and procurement, the following
identifiers are critical.
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Identifier Value Source
1-(2,3,4-

IUPAC Name ] PubChem[1]
trichlorophenyl)ethanone

CAS Number 13608-87-2 PubChem[1]

PubChem CID 26132 PubChem[1]

EC Number N/A PubChem[1]

Molecular Formula CsHsCIsO PubChem[1]

Molecular Weight 223.49 g/mol Stenutz[2]
BXJZZJYNVIDEKG-

INChl Key Stenutz[2]

UHFFFAOYSA-N

SMILES CC(=0O)clcce(Clc(ChelcCl Stenutz[2]

Common Synonyms:

e 1-(2,3,4-Trichlorophenyl)ethanone[1]

Chemical and Physical Properties

The physicochemical properties of 2',3',4'-Trichloroacetophenone are summarized below.

Property Value Source

Dark gold-colored solid[1] or
Physical Description beige to ochre or gold NTP[1], ChemicalBook][3]

crystalline powder|[3]

Melting Point 59-64 °C[3] ChemicalBook][3]
Boiling Point 144 °C at 8 mmHg|[3] ChemicalBook[3]
- Soluble in Methanol. Insoluble )
Solubility ) ChemicalBook[3]
in water.[3]
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Applications in Research

While less common than its 2,2',4'-isomer, 2',3',4'-Trichloroacetophenone has been utilized in
specific research contexts. Notably, it was used in studies on the effective stimulation of
1,2,3,4-tetrachlorodibenzo-p-dioxin (TeCDD) dechlorination[3].

Safety and Handling

Aggregated GHS information indicates the following hazards.[1]
e H315: Causes skin irritation

e H319: Causes serious eye irritation

o H335: May cause respiratory irritation

It is designated with the "Warning" signal word.[1]

Part 2: 2,2',4'-Trichloroacetophenone

This isomer is a significant intermediate in organic synthesis, particularly in the pharmaceutical
industry. It is an a-haloketone, a class of highly reactive compounds.[4]

Core Identifiers and Synonyms

The extensive use of this compound has led to a wide array of synonyms and identifiers.
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Identifier Value Source
2-chloro-1-(2,4-

IUPAC Name ) PubChem|[5]
dichlorophenyl)ethanone

CAS Number 4252-78-2 PubChem[5]

PubChem CID 20250 PubChem[5]

EC Number 224-218-2 PubChem[5], Sigma-Aldrich[4]

Molecular Formula CsHsCIsO PubChem|[5]

Molecular Weight 223.48 g/mol Sigma-Aldrich[4]
VYWPPRLINVHPEU- _ _

INChl Key Sigma-Aldrich[4]
UHFFFAOYSA-N
C1=CC(=C(C=C1CICI)C(=0)

SMILES PubChem[5]

CcCl

Common Synonyms:

e 2,4-Dichlorophenacyl chloride[5]

 alpha,2,4-Trichloroacetophenone[5]

e w,2,4-Trichloroacetophenone[6]

e Chloromethyl 2,4-dichlorophenyl ketone[5]

o Ethanone, 2-chloro-1-(2,4-dichlorophenyl)-[5]

« Miconazole Impurity 5[7]

e Econazole Impurity 11[5]

Chemical and Physical Properties

The physical and chemical characteristics of 2,2',4'-Trichloroacetophenone are crucial for its

handling and application in synthesis.
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Property Value Source

) o Off-white crystalline solid[5][8] )
Physical Description ] NTP[5], ChemicalBook|[8]
or yellow crystalline powder[8]

ChemicalBook[8], Sigma-

Melting Point 47-54 °C[4][8] )
Aldrich[4]
- ) ChemicalBook[8], Sigma-
Boiling Point 130-135 °C at 4 mmHg[4][8] ]
Aldrich[4]
N Insoluble in water.[5][8]
Solubility ) ]
Soluble in organic solvents.[9]
Flash Point 110 °C (230 °F) - closed cup[4]  Sigma-Aldrich[4]
Incompatible with strong
Reactivity oxidizers and strong bases.[5]

[8]

Synthesis: Friedel-Crafts Acylation

The primary industrial synthesis of 2,2',4'-Trichloroacetophenone is achieved via the Friedel-
Crafts acylation of 1,3-dichlorobenzene (m-dichlorobenzene) with chloroacetyl chloride, using a
Lewis acid catalyst such as anhydrous aluminum trichloride (AICI3).[8][10][11]

Mechanism Rationale: The reaction is a classic electrophilic aromatic substitution. The
aluminum trichloride catalyst activates the chloroacetyl chloride by coordinating with the
carbonyl oxygen, which makes the acyl carbon more electrophilic. This highly reactive acylium
ion is then attacked by the electron-rich m-dichlorobenzene ring. The chlorine substituents on
the benzene ring are deactivating but direct the incoming electrophile to the 4-position, ortho
and para to the directing chlorine atoms, leading to the desired product.
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Caption: Friedel-Crafts Acylation Synthesis Workflow.
This protocol is a synthesized representation from established methods.[8][12]

o Reactor Setup: To a three-necked flask equipped with a mechanical stirrer, add 1,3-
dichlorobenzene (1.0 eq) and a suitable solvent such as dichloromethane or excess 1,3-
dichlorobenzene.

» Catalyst Addition: Under stirring, slowly add anhydrous aluminum trichloride (1.1-1.6 eq) in
portions, maintaining the temperature.

e Acylating Agent Addition: Add chloroacetyl! chloride (1.0-1.1 eq) dropwise to the reaction
mixture. The rate of addition should be controlled to keep the reaction temperature between
30-60 °C.

o Reaction: After the addition is complete, heat the mixture to reflux (or between 80-100 °C if
no low-boiling solvent is used) and maintain for 2-3 hours to ensure the reaction goes to
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completion.[8][12]

e Quenching: Carefully pour the reaction mixture into a mixture of crushed ice and water,
containing a small amount of concentrated hydrochloric acid, to quench the reaction and
decompose the aluminum chloride complex.

o Workup: Separate the organic layer. Wash the organic phase sequentially with water and
brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by recrystallization from a
solvent like ethanol or petroleum ether to yield 2,2',4'-Trichloroacetophenone as an off-white
solid.[8]

Core Application: Antifungal Drug Synthesis

2,2',4'-Trichloroacetophenone is a pivotal intermediate for producing imidazole-based
antifungal agents.[10][13] Its utility stems from the reactive a-chloro ketone functionality, which
readily undergoes nucleophilic substitution with the imidazole ring.

Key Derivatives:

» |Isoconazole: An azole antifungal agent.[8][10]

e Miconazole: Another widely used antifungal medication.[12][13]

e Econazole: An antifungal medication of the imidazole class.[5][13]

The synthesis involves the N-alkylation of imidazole with 2,2',4'-Trichloroacetophenone.[4] This
reaction forms the core structure of these antifungal drugs.
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Caption: Role as a precursor in antifungal synthesis.

Analytical Characterization

The identity and purity of 2,2',4'-Trichloroacetophenone are typically confirmed using standard
analytical techniques, including:

e Gas Chromatography (GC): To assess purity.[14]

e 1H NMR Spectroscopy: To confirm the chemical structure.[14]

Safety and Handling

This compound is classified as a hazardous substance.
e GHS Pictograms: Corrosion, Exclamation mark[4]
e Signal Word: Danger[4]

o Hazard Statements: H315 (Causes skin irritation), H317 (May cause an allergic skin
reaction), H318 (Causes serious eye damage), H335 (May cause respiratory irritation).[4]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and
respiratory protection, is mandatory when handling this chemical.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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